4-(4-isopropylbenzyl)-1-((2-methylbenzyl)thio)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• CAS RN: 1223914-69-9
• Molecular Formula: C25H24N4OS2
• Molecular Weight: 460.61
• IUPAC Name: 12-[(2-methylphenyl)methylsulfanyl]-8-[(4-propan-2-ylphenyl)methyl]-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C25H24N4OS2/c1-16(2)19-10-8-18(9-11-19)14-28-23(30)22-21(12-13-31-22)29-24(28)26-27-25(29)32-15-20-7-5-4-6-17(20)3/h4-13,16H,14-15H2,1-3H3
• InChI Key: BEGWVSVAZAJNOQ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CSC2=NN=C3N2C4=C(C(=O)N3CC5=CC=C(C=C5)C(C)C)SC=C4
• solubility: not available

Description

4-(4-isopropylbenzyl)-1-((2-methylbenzyl)thio)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C25H24N4OS2 and its molecular weight is 460.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• A novel derivative of pyrimidine containing the 1,2,4-triazolo[1,5-a]pyrimidine ring, similar to the compound , was synthesized and characterized using various spectroscopic techniques. The antibacterial activity of this compound was also evaluated against Gram-positive and Gram-negative bacterial strains, showing promising results (Lahmidi et al., 2019).

Antimicrobial Activities

• The synthesis of similar thieno and furopyrimidine derivatives has been conducted, showing antimicrobial activities. These studies highlight the potential use of such compounds in developing new antimicrobial agents (Hossain & Bhuiyan, 2009).

Anticancer Screening

• Annelated thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine compounds were developed and screened for anticancer activity. The findings showed strong antiproliferative activity up to nanomolar concentration, indicating the potential for cancer treatment applications (Lauria et al., 2013).

Chemical Synthesis

• Pyrido and thieno[2,3-e][1,2,4]triazolo[4,3-a] pyrimidin-5(4H)-ones, which are structurally similar to the compound , were prepared through heterocyclization processes. This indicates the compound's relevance in chemical synthesis and the potential for creating various derivatives for different applications (Davoodnia et al., 2008).